Cas no 2172057-49-5 (5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde)
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde
- 2172057-49-5
- EN300-1595019
-
- Inchi: 1S/C7H11N3O2/c1-5(12-3)7-6(4-11)8-9-10(7)2/h4-5H,1-3H3
- InChI Key: LLVAFTIZEGIHMQ-UHFFFAOYSA-N
- SMILES: O(C)C(C)C1=C(C=O)N=NN1C
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 57Ų
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1595019-0.05g |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1595019-0.1g |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1595019-0.25g |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1595019-0.5g |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1595019-1.0g |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1595019-2.5g |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1595019-5.0g |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1595019-10.0g |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1595019-50mg |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 50mg |
$1308.0 | 2023-09-23 | ||
| Enamine | EN300-1595019-100mg |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
2172057-49-5 | 100mg |
$1371.0 | 2023-09-23 |
5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde
Recent Advances in the Study of 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172057-49-5)
The compound 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172057-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have demonstrated that 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde serves as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its triazole core, combined with the aldehyde functional group, allows for diverse chemical modifications, making it a valuable scaffold for the development of new pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors and antimicrobial agents, highlighting its broad utility in medicinal chemistry.
In terms of biological activity, preliminary in vitro studies have shown that derivatives of 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde exhibit promising activity against various cancer cell lines. The compound's ability to modulate specific signaling pathways has been investigated, with particular interest in its potential as a targeted therapy for certain types of malignancies. Additionally, its antimicrobial properties against drug-resistant bacterial strains have been explored, suggesting possible applications in addressing the growing challenge of antibiotic resistance.
The synthesis and characterization of 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde have been optimized in recent studies, with improvements in yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure of the compound and its derivatives. These methodological advancements have facilitated more efficient exploration of structure-activity relationships, enabling researchers to better understand how modifications to the core structure affect biological activity.
Looking forward, 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde presents exciting opportunities for further research. Current investigations are focusing on expanding its applications in drug discovery, particularly in the development of targeted therapies for specific diseases. The compound's potential as a building block for more complex molecular architectures continues to be explored, with researchers investigating its use in the synthesis of novel drug candidates with improved pharmacokinetic properties.
In conclusion, 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172057-49-5) represents a promising chemical entity with diverse applications in medicinal chemistry and drug development. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable tool in the discovery of new therapeutic agents. Further research is warranted to fully exploit its capabilities and translate these findings into clinically relevant applications.
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